Cas no 31798-12-6 (3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (-)-)

3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (-)- structure
31798-12-6 structure
Product Name:3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (-)-
CAS No:31798-12-6
MF:C13H20O
MW:192.297304153442
CID:316702
PubChem ID:24680
Update Time:2025-04-19

3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (-)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (-)-
    • (-)-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
    • FT-0622164
    • .alpha.-Ionone
    • NS00079289
    • DTXSID7044477
    • FT-0616505
    • (E)-(+-)-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
    • Inchi: 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3
    • InChI Key: UZFLPKAIBPNNCA-UHFFFAOYSA-N
    • SMILES: O=C(C)C=CC1C(C)=CCCC1(C)C

Computed Properties

  • Exact Mass: 192.1515
  • Monoisotopic Mass: 192.151415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3

Experimental Properties

  • Density: 0.935
  • Boiling Point: 257.6°Cat760mmHg
  • Flash Point: 111.9°C
  • PSA: 17.07
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